Cas no 330201-77-9 (2,4-diethyl 5-(3,5-dimethoxybenzamido)-3-methylthiophene-2,4-dicarboxylate)

• Product Name: 2,4-diethyl 5-(3,5-dimethoxybenzamido)-3-methylthiophene-2,4-dicarboxylate
• CAS No: 330201-77-9
• MF: C₂₀H₂₃NO₇S
• MW: 421.464124917984
• CID: 6176687
• PubChem ID: 1189329
• Update Time: 2025-05-20

2,4-diethyl 5-(3,5-dimethoxybenzamido)-3-methylthiophene-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,4-diethyl 5-(3,5-dimethoxybenzamido)-3-methylthiophene-2,4-dicarboxylate
• AKOS002241160
• SR-01000501448
• Oprea1_324636
• F0359-0006
• diethyl 5-{[(3,5-dimethoxyphenyl)carbonyl]amino}-3-methylthiophene-2,4-dicarboxylate
• SR-01000501448-1
• diethyl 5-(3,5-dimethoxybenzamido)-3-methylthiophene-2,4-dicarboxylate
• 330201-77-9
• diethyl 5-[(3,5-dimethoxybenzoyl)amino]-3-methylthiophene-2,4-dicarboxylate

• Inchi： 1S/C20H23NO7S/c1-6-27-19(23)15-11(3)16(20(24)28-7-2)29-18(15)21-17(22)12-8-13(25-4)10-14(9-12)26-5/h8-10H,6-7H2,1-5H3,(H,21,22)
• InChI Key： GUDVHHVIQPBCIP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)C(C(=O)OCC)=C1NC(C1C=C(C=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 421.11952325g/mol
• Monoisotopic Mass: 421.11952325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 128Ų

Additional information on 2,4-diethyl 5-(3,5-dimethoxybenzamido)-3-methylthiophene-2,4-dicarboxylate

2,4-Diethyl 5-(3,5-Dimethoxybenzamido)-3-Methylthiophene-2,4-Dicarboxylate: A Comprehensive Overview

The compound 2,4-diethyl 5-(3,5-dimethoxybenzamido)-3-methylthiophene-2,4-dicarboxylate, with CAS No. 330201-77-9, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure, which includes a thiophene ring system substituted with multiple functional groups. The presence of the thiophene moiety is particularly interesting due to its unique electronic properties and potential applications in advanced materials.

Recent studies have highlighted the importance of thiophene derivatives in the development of novel materials for optoelectronic applications. The dicarboxylate groups attached to the thiophene ring in this compound are known to enhance solubility and facilitate further chemical modifications. Additionally, the dimethoxybenzamido group introduces steric and electronic effects that can influence the compound's reactivity and stability. These features make it a promising candidate for use in organic electronics and drug delivery systems.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various strategies to optimize the yield and purity of the product. For instance, recent advancements in catalytic asymmetric synthesis have enabled the construction of complex stereochemical frameworks within this molecule. The use of environmentally friendly solvents and catalysts has also been explored to align with green chemistry principles.

In terms of applications, this compound has shown potential in the field of drug delivery. The methylthiophene core provides a platform for attaching bioactive molecules, while the dicarboxylate groups can serve as linkers for conjugation with targeting ligands. This dual functionality makes it an attractive candidate for designing targeted drug delivery systems with enhanced pharmacokinetic properties.

Moreover, the compound's electronic properties have been studied extensively using computational chemistry techniques. These studies have revealed that the conjugated system within the molecule exhibits strong electron-withdrawing characteristics, which can be exploited in designing semiconducting materials. Recent experiments have demonstrated that thin films prepared from this compound exhibit excellent charge transport properties, making them suitable for use in organic field-effect transistors (OFETs) and photovoltaic devices.

The integration of this compound into advanced materials has also been explored in the context of flexible electronics. Its ability to form self-assembled monolayers (SAMs) on various substrates has been leveraged to create high-performance sensors and actuators. Furthermore, its compatibility with existing manufacturing processes has made it a viable option for large-scale production of electronic devices.

In conclusion, 2,4-diethyl 5-(3,5-dimethoxybenzamido)-3-methylthiophene-2,4-dicarboxylate represents a cutting-edge material with diverse applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for advancing research in organic electronics, drug delivery systems, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future technological innovations.